Cas no 86827-77-2 (Dihydromonacolin L)

Dihydromonacolin L is a biologically active compound derived from the fermentation of Monascus species, closely related to monacolin K. It serves as a key intermediate in the biosynthesis of statins, which are known for their cholesterol-lowering properties. This compound exhibits potential therapeutic applications due to its structural similarity to HMG-CoA reductase inhibitors, making it valuable in pharmaceutical research. Dihydromonacolin L is characterized by its high purity and stability, ensuring reliable performance in biochemical studies and drug development. Its role as a precursor in statin synthesis underscores its importance in medicinal chemistry and metabolic disorder research.

Dihydromonacolin L structure

Product Name:Dihydromonacolin L

CAS No:86827-77-2

MF:C₁₉H₃₀O₃

MW:306.439706325531

CID:991976

Update Time:2025-05-27

Dihydromonacolin L Chemical and Physical Properties

Names and Identifiers

- dihydromonacolin L
- dihydromonacolin L lactone
- (4R,6R)-6-{2-[(1S,2S,4aR,6R,8aS)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl]ethyl}-4-hydroxytetrahydro-2H-pyran-2-one
- (4R,6R)-6-{2-[(1S,2S,4aR,6R,8aS)-2,6-dimethyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl]ethyl}-4-hydroxyoxan-2-one
- C15536
- Q27108976
- (4R,6R)-6beta-[2-[[(1S)-1,2,4aalpha,5,6,7,8,8abeta-Octahydro-2beta,6alpha-dimethylnaphthalen]-1beta-yl]ethyl]tetrahydro-4alpha-hydroxy-2H-pyran-2-one
- 4a,5-Dihydromonacolin L
- Dihydromonacolin L
- Inchi： 1S/C19H30O3/c1-12-3-7-18-14(9-12)5-4-13(2)17(18)8-6-16-10-15(20)11-19(21)22-16/h4-5,12-18,20H,3,6-11H2,1-2H3/t12-,13+,14+,15-,16-,17+,18+/m1/s1
- InChI Key： AGNDLYBQPUJADV-VCWNUMGPSA-N
- SMILES： O1C(C[C@@H](C[C@H]1CC[C@H]1[C@@H](C)C=C[C@H]2C[C@H](C)CC[C@H]12)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 430
Topological Polar Surface Area: 46.5
XLogP3: 5.684

Dihydromonacolin L Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D868270-1mg	Dihydromonacolin L	86827-77-2	1mg	$190.00	2023-05-18
TRC	D868270-5mg	Dihydromonacolin L	86827-77-2	5mg	$844.00	2023-05-18
TRC	D868270-10mg	Dihydromonacolin L	86827-77-2	10mg	$1499.00	2023-05-18
TRC	D868270-50mg	Dihydromonacolin L	86827-77-2	50mg	$ 7600.00	2023-09-07

Dihydromonacolin L Production Method

Production Method 1

86827-77-2

79394-47-1

72-89-9

79952-42-4

Reaction Conditions

1.1R:D-Glucose, S:H2O, 28 h

Reference

: Engineered ethanol-driven biosynthetic system for improving production of acetyl-CoA derived drugs in Crabtree-negative yeast

By Liu, Yiqi et al, Metabolic Engineering, 2019, 54, 275-284